Cas no 1266226-20-3 (8-Bromoquinolin-3-amine dihydrochloride)

• Product Name: 8-Bromoquinolin-3-amine dihydrochloride
• CAS No: 1266226-20-3
• MF: C₉H₉BrCl₂N₂
• MW: 295.991159200668
• CID: 1088668
• PubChem ID: 53396931
• Update Time: 2025-06-08

8-Bromoquinolin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromoquinolin-3-amine dihydrochloride
• DTXSID80694340
• 1266226-20-3
• MFCD18375330
• 8-Bromoquinolin-3-amine--hydrogen chloride (1/2)
• 3-Amino-8-bromoquinoline dihydrochloride
• SB69493
• 8-Bromoquinolin-3-aminedihydrochloride
• 8-bromoquinolin-3-amine;dihydrochloride

• Inchi： 1S/C9H7BrN2.2ClH/c10-8-3-1-2-6-4-7(11)5-12-9(6)8;;/h1-5H,11H2;2*1H
• InChI Key： CVQILHUWBUMKED-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=CN=C21)N.Cl.Cl

Computed Properties

• Exact Mass: 293.93262g/mol
• Monoisotopic Mass: 293.93262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

8-Bromoquinolin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-Bromoquinolin-3-amine dihydrochloride

Introduction to 8-Bromoquinolin-3-amine dihydrochloride (CAS No. 1266226-20-3)

8-Bromoquinolin-3-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1266226-20-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of a bromine substituent at the 8-position and an amine group at the 3-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The structural features of 8-Bromoquinolin-3-amine dihydrochloride contribute to its unique chemical and biological properties. The bromine atom introduces electrophilic centers, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex molecular architectures, including novel anticancer agents and antimicrobial compounds. The amine group at the 3-position serves as a hydrogen bond acceptor and can participate in coordination with metal ions, which is particularly relevant in the development of metal-based therapeutics.

In recent years, quinoline derivatives have garnered considerable attention in the pharmaceutical industry due to their demonstrated efficacy against various diseases. Notably, derivatives of quinoline have been investigated for their potential in treating infectious diseases, particularly those caused by parasitic organisms like malaria and trypanosomes. The amine functionality in 8-Bromoquinolin-3-amine dihydrochloride allows for modifications that can enhance binding affinity to biological targets, thereby improving therapeutic outcomes.

One of the most compelling aspects of 8-Bromoquinolin-3-amine dihydrochloride is its versatility in medicinal chemistry applications. Researchers have leveraged this compound as a building block for designing small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, studies have shown that quinoline derivatives can inhibit kinases and other enzymes that are aberrantly expressed in tumor cells. The bromine atom at the 8-position provides a handle for further derivatization, enabling the creation of compounds with tailored pharmacokinetic profiles.

Moreover, the dihydrochloride salt form of 8-Bromoquinolin-3-amine dihydrochloride enhances its solubility in aqueous media, which is crucial for formulation development and bioavailability studies. This solubility advantage makes it more amenable to various administration routes, including oral and intravenous delivery. Such properties are particularly important in clinical trials where drug bioavailability and pharmacokinetic behavior are critical parameters.

The synthesis of 8-Bromoquinolin-3-amine dihydrochloride typically involves multi-step organic transformations starting from readily available quinoline precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromine and amine functionalities efficiently. These synthetic routes highlight the compound's importance as a key intermediate in industrial-scale drug production.

Recent advancements in computational chemistry have further enhanced the understanding of 8-Bromoquinolin-3-amine dihydrochloride's interactions with biological targets. Molecular docking studies and computer simulations have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. These computational approaches complement traditional experimental methods, providing a more comprehensive framework for drug discovery.

In clinical research, 8-Bromoquinolin-3-amine dihydrochloride has been explored as a potential therapeutic agent in preclinical models of cancer and infectious diseases. Preliminary studies suggest that it exhibits promising activity against certain resistant strains of pathogens, underscoring its therapeutic relevance. Additionally, its structural motif has inspired the development of novel analogs with improved efficacy and reduced toxicity profiles.

The role of 8-Bromoquinolin-3-amine dihydrochloride in academic research continues to expand as new methodologies emerge. Researchers are increasingly employing this compound to investigate novel mechanisms of action and explore untapped therapeutic avenues. Its accessibility through commercial suppliers ensures that it remains a cornerstone material in both academic laboratories and industrial research facilities.

The future prospects for 8-Bromoquinolin-3-amine dihydrochloride are bright, with ongoing studies aiming to uncover new applications across multiple therapeutic domains. As our understanding of disease biology evolves, so too will the ways in which this versatile compound contributes to medical innovation. Its continued relevance underscores the enduring importance of quinoline derivatives in modern drug discovery.